Cas no 33757-46-9 (Propanamide, N-8-quinolinyl-)

• Product Name: Propanamide, N-8-quinolinyl-
• CAS No: 33757-46-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4483009
• PubChem ID: 2963713
• Update Time: 2025-04-24

Propanamide, N-8-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-8-quinolinyl-
• N-(quinolin-8-yl)propionamide
• STK147862
• HMS1598A21
• SR-01000284807-1
• N-quinolin-8-ylpropanamide
• HMS2665E15
• SCHEMBL8401892
• 33757-46-9
• N-(quinolin-8-yl)propanamide
• Z28487313
• AKOS005405957
• N-8-quinolinylpropanamide
• N-(quinoline-8-yl) propionamide
• SR-01000284807
• MLS000675451
• CHEMBL1381898
• SMR000295238
• DTXSID101323260

• Inchi： 1S/C12H12N2O/c1-2-11(15)14-10-7-3-5-9-6-4-8-13-12(9)10/h3-8H,2H2,1H3,(H,14,15)
• InChI Key： GCXCRDAPSXLMLW-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(=CC=C1)C=CC=N2)(=O)CC

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42Ų